Rac-(2r,3aR,5r,6aS)-5-aminooctahydro-2-pentalenol

• IUPAC Name: (3aS,6aR)-5-amino-1,2,3,3a,4,5,6,6a-octahydropentalen-2-ol
• InChI: InChI=1S/C8H15NO/c9-7-1-5-3-8(10)4-6(5)2-7/h5-8,10H,1-4,9H2/t5-,6+,7?,8?
• InChI Key: CQZPRWFZMVAJOG-XEDAXZNXSA-N
• Canonical SMILES: C1C2CC(CC2CC1N)O
• Isomeric SMILES: C1[C@@H]2CC(C[C@@H]2CC1N)O
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol

Description

Rac-(2r,3aR,5r,6aS)-5-aminooctahydro-2-pentalenol, also known as RAP, is a synthetic molecule that has been gaining attention in the scientific community for its potential applications in various fields. RAP is a bicyclic compound that has been synthesized through a multi-step process involving several chemical reactions.

Scientific Research Applications

Pharmacological Interactions and Bioisosterism

• A study on the pharmacological discrimination between enantiomeric germanes by muscarinic receptors explored germanium/silicon bioisosterism. This research investigated the affinities of enantiomerically pure germanium compounds and their achiral derivatives for muscarinic M1, M2, M3, and M4 receptors through functional pharmacological experiments and radioligand binding experiments. The findings suggested pronounced Ge/Si bioisosterism, with the (R)-enantiomers exhibiting higher affinities for the receptors than their corresponding (S)-antipodes, indicating stereoselective interaction (Tacke et al., 1996).

Molecular Modeling and Acetylcholinesterase Inhibition

• Research into tacrine-huperzine A hybrids (huprines) as acetylcholinesterase inhibitors for potential Alzheimer's disease treatment highlighted the synthesis and pharmacological characterization of such compounds. These hybrids showed high potency as acetylcholinesterase inhibitors, with certain enantiomers being more active, indicating the importance of stereochemistry in their pharmacological activity (Camps et al., 2000).

Structural Analysis and Synthetic Routes

• Another aspect of research related to compounds like Rac-(2r,3aR,5r,6aS)-5-aminooctahydro-2-pentalenol involves the synthesis and stereochemistry of diazatricyclic compounds. This research demonstrates the synthesis process, emphasizing the Mannich condensation reaction as a key step and discussing the stereochemical outcomes of such synthetic approaches (Scheiber & Nemes, 1994).